Cas no 145767-70-0 (2,6-difluoro-4-[4'-propyl-1,1'-bi(cyclohexyl)-4-yl]phenol)

• Product name: 2,6-difluoro-4-[4'-propyl-1,1'-bi(cyclohexyl)-4-yl]phenol
• CAS No: 145767-70-0
• MF: C₂₁H₃₀OF₂
• MW: 336.4591
• CID: 1319416
• PubChem ID: 22901709

2,6-difluoro-4-[4'-propyl-1,1'-bi(cyclohexyl)-4-yl]phenol Chemical and Physical Properties

Names and Identifiers

• 2,6-difluoro-4-[4'-propyl-1,1'-bi(cyclohexyl)-4-yl]phenol
• phenol, 2,6-difluoro-4-(4'-propyl[1,1'-bicyclohexyl]-4-yl)-
• LogP
• Rel-2,6-difluoro-4-((1's,4'r)-4'-propyl-[1,1'-bi(cyclohexan)]-4-yl)phenol
• SCHEMBL8886102
• 145767-70-0
• 2,6-difluoro-4-[4-(4-propylcyclohexyl)cyclohexyl]phenol
• Phenol, 2,6-difluoro-4-[(trans,trans)-4'-propyl[1,1'-bicyclohexyl]-4-yl]-
• SCHEMBL9405324
• TUPBHQDYRHYZKS-UHFFFAOYSA-N
• DB-063624
• DTXSID401160635
• SCHEMBL9405325
• 4-[trans-4-(trans-4-propylcyclohexyl)cyclohexyl]-2,6-difluorophenol
• SCHEMBL15725359
• 4-(trans-4-(trans-4-Propylcyclohexyl)-cyclohexyl)-2,6-difluorophenol
• SCHEMBL8886100

• Inchi： InChI=1S/C21H30F2O/c1-2-3-14-4-6-15(7-5-14)16-8-10-17(11-9-16)18-12-19(22)21(24)20(23)13-18/h12-17,24H,2-11H2,1H3
• InChI Key： TUPBHQDYRHYZKS-UHFFFAOYSA-N
• SMILES： CCCC1CCC(CC1)C2CCC(CC2)C3=CC(=C(C(=C3)F)O)F

Computed Properties

• Exact Mass: 336.2266
• Monoisotopic Mass: 336.22647190g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 360
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 20.2Ų
• XLogP3: 8.1

Experimental Properties

• Density: 1.079±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 401.7°C at 760 mmHg
• Flash Point: 196.7°C
• Refractive Index: 1.512
• Solubility: Insuluble (5.7E-5 g/L) (25 ºC),
• PSA: 20.23